![molecular formula C15H16N2O6 B1433872 (1S,11R,13R)-5-methoxy-3,6-dioxo-12-oxa-2,9-diazatetracyclo[11.2.1.02,11.04,9]hexadeca-4,7-diene-7-carboxylic acid CAS No. 1616342-45-0](/img/structure/B1433872.png)
(1S,11R,13R)-5-methoxy-3,6-dioxo-12-oxa-2,9-diazatetracyclo[11.2.1.02,11.04,9]hexadeca-4,7-diene-7-carboxylic acid
Overview
Description
Scientific Research Applications
Interaction with Proteins
- Fluorescence and Molecular Docking Analysis: A study investigated the interaction between a similar compound, (4R,12aS)-7-methoxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-pyrido-[1',2':-4,5]-pyrazino[2,1-b][1,3]oxazine-9-carboxylic acid, and bovine serum albumin (BSA). Using fluorescence spectroscopy and molecular docking, it was found that this compound binds near the TRP-213 in the binding pocket of subdomain IIA of BSA (Behera et al., 2021).
Chemical Synthesis and Reactions
- Synthesis of CCR5 Antagonist: A practical synthesis method for an orally active CCR5 antagonist was developed. This method included the synthesis of various intermediates, similar in structure to the specified compound, showcasing its relevance in medicinal chemistry (Ikemoto et al., 2005).
- Synthesis of Piperazine and Pyrrolo[4,5-b]indole Derivatives: Research on the synthesis of pyrrolo[4,5-b]indole 6 from similar compounds, via various chemical reactions, highlighted the potential for creating novel pharmaceutical intermediates (Sofan et al., 2004).
- Reactions of 3-Aroyl-1H-Pyrrolo[2,1-c][1,4]benzoxazine-1,2,4-triones: Study of reactions involving structures similar to the specified compound provided insights into the synthesis of various heterocyclic compounds, which could have applications in drug development (Racheva et al., 2008).
Crystal Structure Analysis
- Benzazepine Derivatives Crystal Structure: Analysis of the crystal structure of related benzazepine derivatives revealed insights into molecular interactions and structural configurations, which are essential for designing drugs with specific target interactions (Guerrero et al., 2014).
Ring Opening and Cyclization Reactions
- Pyrazino[2,1-b][3]benzazepines Synthesis: The synthesis of octahydro-7-phenylpyrazino[2,1-b][3]benzazepine, a compound structurally related to the specified chemical, showcased the complexity of ring opening and cyclization reactions in organic synthesis (Ohnmacht & Marie, 1991).
Supramolecular Assembly
- Carboxylic Acid Functionalized Oxacalix[2]benzene[2]pyrazine: The study of carboxylic acid functionalized ortho-linked oxacalix[2]benzene[2]pyrazine demonstrated how such compounds could form supramolecular structures via hydrogen bond interactions and metal-mediated self-assembly (Kong et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
(1S,11R,13R)-5-methoxy-3,6-dioxo-12-oxa-2,9-diazatetracyclo[11.2.1.02,11.04,9]hexadeca-4,7-diene-7-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O6/c1-22-13-11-14(19)17-7-2-3-8(4-7)23-10(17)6-16(11)5-9(12(13)18)15(20)21/h5,7-8,10H,2-4,6H2,1H3,(H,20,21)/t7-,8+,10+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GARGTTZRFPGJSI-QXFUBDJGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=O)N3C4CCC(C4)OC3CN2C=C(C1=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C2C(=O)N3[C@H]4CC[C@H](C4)O[C@@H]3CN2C=C(C1=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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